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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cefpodoxime-d3, a deuterated analog of the third-

generation cephalosporin antibiotic, Cefpodoxime. It is intended for use as an internal standard

in analytical methods, particularly for pharmacokinetic and metabolic studies. This document

outlines key considerations for sourcing this stable isotope-labeled compound, interpreting its

Certificate of Analysis (CoA), and provides representative experimental protocols for its use.

Sourcing and Supplier Information
Cefpodoxime-d3 is available from several reputable suppliers that specialize in stable isotope-

labeled compounds and analytical standards. When selecting a supplier, it is crucial to consider

factors such as the stated purity, the completeness of the accompanying documentation

(specifically the Certificate of Analysis), and the supplier's quality management system.

Identified suppliers for Cefpodoxime-d3 include:

Cayman Chemical

LGC Standards

MedChemExpress

TargetMol Chemicals
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These suppliers typically provide Cefpodoxime-d3 for research and development purposes

only and not for human or veterinary use.[1][2][3]

Understanding the Certificate of Analysis
The Certificate of Analysis is a critical legal document that certifies the quality and purity of a

specific batch of Cefpodoxime-d3.[4] It provides a comprehensive summary of the analytical

tests performed and their results, ensuring the material conforms to the defined specifications.

Researchers should meticulously review the CoA before using the compound in any

experiment.

Below is a table summarizing the typical quantitative data found on a Certificate of Analysis for

Cefpodoxime-d3.
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Parameter Specification Method

Identification

Chemical Name

(6R,7R)-7-((Z)-2-(2-

aminothiazol-4-yl)-2-

((methoxy-

d3)imino)acetamido)-3-

(methoxymethyl)-8-oxo-5-thia-

1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

-

CAS Number 2477791-28-7 -

Molecular Formula C₁₅H₁₄D₃N₅O₆S₂ -

Molecular Weight 430.47 g/mol Mass Spectrometry

Purity

Chemical Purity ≥98.0% HPLC

Deuterated Forms ≥99% (d₁-d₃) Mass Spectrometry

Physical Properties

Appearance White to light yellow solid Visual Inspection

Solubility
Soluble in DMSO and

Methanol
-

Residual Solvents

Methanol ≤3000 ppm GC-HS

DMSO ≤5000 ppm GC-HS

Storage Conditions

Recommended Storage -20°C -

Experimental Protocols
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Detailed methodologies are essential for the accurate and reproducible use of Cefpodoxime-
d3 as an internal standard. Below are representative protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Purpose: To determine the chemical purity of Cefpodoxime-d3.

Instrumentation:

HPLC system with a UV detector

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Column Temperature: 30°C

Procedure:

Prepare a 1 mg/mL solution of Cefpodoxime-d3 in a 50:50 mixture of Mobile Phase A and

B.

Set up a gradient elution program:

0-5 min: 95% A, 5% B

5-20 min: Gradient to 5% A, 95% B

20-25 min: Hold at 5% A, 95% B
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25-26 min: Gradient back to 95% A, 5% B

26-30 min: Re-equilibrate at 95% A, 5% B

Inject the sample and record the chromatogram.

Calculate the area percentage of the main peak to determine the purity.

Mass Spectrometry (MS) for Isotopic Enrichment
Analysis
Purpose: To confirm the molecular weight and determine the isotopic enrichment of

Cefpodoxime-d3.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Ionization Source: Electrospray Ionization (ESI) in positive mode

Procedure:

Prepare a 10 µg/mL solution of Cefpodoxime-d3 in 50:50 Acetonitrile:Water with 0.1%

formic acid.

Infuse the solution directly into the mass spectrometer.

Acquire the full scan mass spectrum in the range of m/z 400-450.

Observe the [M+H]⁺ ion for Cefpodoxime-d3 (expected m/z ~431.1) and its unlabeled

counterpart (expected m/z ~428.1).

Determine the relative intensities of the d0, d1, d2, and d3 isotopic peaks to calculate the

percentage of deuterated forms.

Visualizations
Supplier and Certificate of Analysis Workflow
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The following diagram illustrates the process of obtaining and verifying Cefpodoxime-d3 for

research use.
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Click to download full resolution via product page

Caption: Workflow for sourcing and verifying Cefpodoxime-d3.

Hypothetical Signaling Pathway Inhibition by
Cefpodoxime
This diagram illustrates a simplified, hypothetical signaling pathway that could be investigated

in the presence of Cefpodoxime, given its mechanism of action against bacteria.
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Caption: Inhibition of bacterial cell wall synthesis by Cefpodoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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